Cas no 106-53-6 (4-bromobenzene-1-thiol)

4-bromobenzene-1-thiol Properties

Names and Identifiers

• 4-Bromothiophenol
• 4-Bromobenzenethiol
• p-bromothiophenol
• 4-bromo-benzenethio
• P-BROMOBENZENETHIOL
• p-Bromophenyl thiol
• 4-bromobenzene-1-thiol
• 4-Bromo thiophenol
• 4-Bromothiophenol 97%
• 4-Bromothiophenol,98%
• 4-Bromothiophenol,95%
• Benzenethiol, 4-bromo-
• 4-Bromo-benzenethiol
• Benzenethiol, p-bromo-
• P3WUO03X17
• FTBCOQFMQSTCQQ-UHFFFAOYSA-N
• C6H5BrS
• 4-bromobenzenthiol
• 4-bromo-thiophenol
• 4bromo-benzenethiol
• 4-Bromobenzene thiol
• PubChem4043
• 4-Bromophenyl mercaptan
• SCH
• 4-bromothiophenol
• P-BROMOTHIOPHENOL
• MFCD00004845
• NSC32018
• B1385
• 4-bromophenylthiol
• NSC 32018
• FTBCOQFMQSTCQQ-UHFFFAOYSA-
• STR00881
• CHEMBL278240
• AKOS000120404
• CS-0019997
• InChI=1/C6H5BrS/c7-5-1-3-6(8)4-2-5/h1-4,8H
• 4-Bromothiophenol, 95%
• F0001-0127
• NS00023413
• NSC-229563
• Q22829169
• J-514845
• J-001607
• EINECS 203-407-3
• 1-BROMO-4-MERCAPTOBENZENE
• EN300-20305
• 106-53-6
• UNII-P3WUO03X17
• FT-0600941
• 2XE
• DTXSID8059340
• SCHEMBL17193
• NSC-32018
• NSC229563
• p-Bromothiophenol
• p-Bromobenzenethiol
• DB-006744
• DTXCID5032995
• 4-bromo thiophenol
• 4-BROMOTHIOPHENOL
• 4-BROMOBENZENETHIOL
• +Expand

• MDL： MFCD00004845
• InChIKey： FTBCOQFMQSTCQQ-UHFFFAOYSA-N
• Inchi： 1S/C6H5BrS/c7-5-1-3-6(8)4-2-5/h1-4,8H
• SMILES： BrC1C=CC(=CC=1)S
• BRN： 507031

Computed Properties

• Exact Mass: 187.93000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 187.93
• Heavy Atom Count: 8
• Complexity: 66.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 2.73780
• PSA: 38.80000
• Boiling Point: 231°C(lit.)
• Melting Point: 73.0 to 76.0 deg-C
• Flash Point: 239°C
• Color/Form: Yellow crystals, moist, foul smelling.
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.5260

4-bromobenzene-1-thiol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2923
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store long-term at -20°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：8 (6.1)
• FLUKA BRAND F CODES：10-13-23

4-bromobenzene-1-thiol Customs Data

• HS CODE：29309070
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates